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Compound of Interest

Compound Name: Ethyl 2-(oxan-4-ylidene)acetate

Cat. No.: B145176 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(oxan-4-ylidene)acetate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Ethyl 2-(oxan-4-ylidene)acetate (CAS No. 130312-00-4). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Chemical Identifier:

Name: Ethyl 2-(oxan-4-ylidene)acetate

Synonyms: Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate, Ethyl 2-(tetrahydro-4H-pyran-4-

ylidene)acetate[1][2]

CAS Number: 130312-00-4[1][2]

Hazard Identification and Precautionary Statements
Based on available data, Ethyl 2-(oxan-4-ylidene)acetate is classified with the following

hazards:

Signal Word: Warning[1][3]

Hazard Statements:
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H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

Precautionary Statements: The following table summarizes the essential precautionary

measures to be taken when handling this compound.[1][3]
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P304+P340

IF INHALED: Remove person to fresh air and

keep at rest in a position comfortable for

breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.
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Operational Plan: Handling and Storage
Adherence to the following step-by-step procedures is mandatory for the safe handling of Ethyl
2-(oxan-4-ylidene)acetate.

Engineering Controls and Personal Protective
Equipment (PPE)
1. Ventilation:

Always handle this chemical in a well-ventilated area.[4][5]

The use of a chemical fume hood is strongly recommended to minimize inhalation of vapors.

[6]

2. Personal Protective Equipment (PPE): The following PPE must be worn at all times when

handling this compound:

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[4][5]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][3]

Hand Protection
Chemically resistant gloves

(e.g., Butyl rubber).[7]

Prevents skin contact which

can cause irritation.[1][3]

Body Protection A standard laboratory coat.
Protects against accidental

skin contact.

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or for spill

response.

Prevents respiratory tract

irritation from inhalation of

vapors.[1][3]

Handling Procedures
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][5]
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Dispensing:

Ground and bond containers when transferring material to prevent static discharge.[5]

Use only non-sparking tools.[5]

General Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mist.[6]

Wash hands thoroughly after handling.[4][6]

Do not eat, drink, or smoke in the handling area.[8]

Storage Procedures
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

Keep away from heat, sparks, and open flames.[5]

Store locked up.[1][3]

Emergency and Disposal Plan
Accidental Release Measures

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation of the area.

Containment:

Prevent further leakage or spillage if it is safe to do so.[4]

Contain the spill using inert absorbent material such as sand, earth, or vermiculite.[4][9]

Clean-up:
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Collect the absorbed material using non-sparking tools and place it into a suitable, labeled

container for disposal.[9]

Decontamination: Clean the spill area thoroughly with soap and water.

First Aid Measures
If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If feeling

unwell, call a poison control center or doctor.[4][8]

If on Skin: Remove contaminated clothing immediately. Wash the affected area with plenty of

soap and water. If skin irritation occurs, seek medical attention.[4][8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

If Swallowed: Rinse mouth. Call a poison control center or doctor if you feel unwell.[6][8]

Disposal Plan
Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[4][10]

The waste should be handled as hazardous and disposed of at an approved waste disposal

facility.[4][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b145176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

